Cas no 99186-46-6 (3-Methoxypropionic acid phenyl ester)

3-Methoxypropionic acid phenyl ester is a chemical compound characterized by its ester functional group, combining 3-methoxypropionic acid with a phenyl moiety. This ester is notable for its role as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its methoxy and phenyl groups contribute to its reactivity, making it useful in esterification and transesterification reactions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its structural features allow for selective modifications, enabling tailored applications in fine chemical synthesis. Proper safety measures should be observed due to potential irritant properties.
3-Methoxypropionic acid phenyl ester structure
99186-46-6 structure
Product Name:3-Methoxypropionic acid phenyl ester
CAS No:99186-46-6
MF:C10H12O3
MW:180.200483322144
CID:5878523
PubChem ID:57009686
Update Time:2025-06-11

3-Methoxypropionic acid phenyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxypropionic acid phenyl ester
    • 99186-46-6
    • EN300-7470183
    • phenyl 3-methoxypropanoate
    • Inchi: 1S/C10H12O3/c1-12-8-7-10(11)13-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
    • InChI Key: XWEXXGPXAISQHI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(CCOC)=O

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.5Ų

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Additional information on 3-Methoxypropionic acid phenyl ester

Comprehensive Overview of 3-Methoxypropionic Acid Phenyl Ester (CAS No. 99186-46-6): Properties, Applications, and Industry Insights

3-Methoxypropionic acid phenyl ester (CAS No. 99186-46-6) is an organic ester compound widely recognized for its versatile applications in fragrance formulation, pharmaceutical intermediates, and specialty chemical synthesis. With the growing demand for sustainable and high-performance ingredients, this ester has garnered significant attention due to its unique molecular structure, characterized by a methoxypropionic acid backbone and a phenyl ester functional group. Its chemical stability and mild aromatic properties make it a valuable component in research and industrial processes.

The compound’s CAS number 99186-46-6 serves as a critical identifier in regulatory documentation and safety data sheets (SDS), ensuring precise communication across global supply chains. Researchers often search for "3-methoxypropionic acid phenyl ester uses" or "99186-46-6 synthesis method," reflecting the compound’s relevance in synthetic chemistry. Recent studies highlight its potential as a precursor for biodegradable polymers, aligning with the circular economy trend. Additionally, its low volatility and compatibility with polar solvents enhance its utility in green chemistry initiatives.

From a structural perspective, the phenyl ester moiety contributes to the compound’s lipophilicity, making it suitable for controlled-release formulations in agrochemicals and cosmetics. Industry professionals frequently inquire about "3-methoxypropionic acid phenyl ester solubility" or "thermal stability of CAS 99186-46-6," underscoring the need for detailed technical data. Analytical techniques such as GC-MS and NMR confirm its purity, while advanced computational modeling aids in predicting its reactivity in novel applications like enzymatic catalysis.

Environmental and regulatory considerations are paramount in modern chemical usage. 3-Methoxypropionic acid phenyl ester is often evaluated for its ecological footprint, with biodegradability studies gaining traction in response to stricter environmental policies. Searches for "99186-46-6 environmental impact" or "safe handling of phenyl esters" reflect these concerns. Notably, the compound’s compatibility with REACH and FDA guidelines positions it favorably for use in consumer products, provided proper handling protocols are followed.

Innovation in application methods further drives interest in this ester. For instance, its incorporation into flavor and fragrance formulations leverages its subtle fruity-woody notes, appealing to the clean-label movement in personal care products. Meanwhile, its role as a pharmaceutical intermediate is explored in patent literature, particularly for prodrug designs requiring esterase-triggered release mechanisms. Such niche applications are frequently queried as "99186-46-6 in drug delivery" or "ester-based fragrance enhancers."

Supply chain dynamics also influence the compound’s market presence. With Asia-Pacific emerging as a hub for fine chemical production, searches for "3-methoxypropionic acid phenyl ester suppliers" often highlight regional manufacturing capabilities. Quality benchmarks, such as HPLC-grade purity (>98%), are critical for buyers, while competitive pricing strategies cater to small-scale researchers and bulk industrial users alike.

In conclusion, 3-Methoxypropionic acid phenyl ester (CAS No. 99186-46-6) exemplifies the intersection of functionality and sustainability in modern chemistry. Its multifaceted roles—from fragrance engineering to advanced material science—underscore its importance in both academic and industrial settings. As innovation continues, this compound is poised to address emerging challenges in green synthesis and precision formulation, solidifying its place in the chemical landscape.

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